Cas no 2137594-05-7 (2-cyclopentyl-6-ethyl-7-methyl-1,2,4triazolo1,5-apyridin-5-ol)

• Product Name: 2-cyclopentyl-6-ethyl-7-methyl-1,2,4triazolo1,5-apyridin-5-ol
• CAS No: 2137594-05-7
• MF: C₁₄H₁₉N₃O
• MW: 245.320163011551
• CID: 5837468
• PubChem ID: 165470723
• Update Time: 2025-05-24

2-cyclopentyl-6-ethyl-7-methyl-1,2,4triazolo1,5-apyridin-5-ol Chemical and Physical Properties

Names and Identifiers

• 2-cyclopentyl-6-ethyl-7-methyl-1,2,4triazolo1,5-apyridin-5-ol
• EN300-1077909
• 2-cyclopentyl-6-ethyl-7-methyl-[1,2,4]triazolo[1,5-a]pyridin-5-ol
• 2137594-05-7

• Inchi： 1S/C14H19N3O/c1-3-11-9(2)8-12-15-13(10-6-4-5-7-10)16-17(12)14(11)18/h8,10H,3-7H2,1-2H3,(H,15,16)
• InChI Key： DDPMJLMRGXJSST-UHFFFAOYSA-N
• SMILES： O=C1C(CC)=C(C)C=C2N=C(C3CCCC3)NN21

Computed Properties

• Exact Mass: 245.152812238g/mol
• Monoisotopic Mass: 245.152812238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 481
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 44.7Ų

Additional information on 2-cyclopentyl-6-ethyl-7-methyl-1,2,4triazolo1,5-apyridin-5-ol

Research Brief on 2-cyclopentyl-6-ethyl-7-methyl-1,2,4triazolo1,5-apyridin-5-ol (CAS: 2137594-05-7): Recent Advances and Applications

2-cyclopentyl-6-ethyl-7-methyl-1,2,4triazolo1,5-apyridin-5-ol (CAS: 2137594-05-7) is a triazolopyridine derivative that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique heterocyclic structure, has shown promising potential in various therapeutic applications, particularly in the modulation of specific biological targets. Recent studies have focused on its synthesis, pharmacological properties, and mechanism of action, positioning it as a candidate for further drug development.

The synthesis of 2-cyclopentyl-6-ethyl-7-methyl-1,2,4triazolo1,5-apyridin-5-ol has been optimized to achieve higher yields and purity, as reported in recent publications. Researchers have employed advanced techniques such as microwave-assisted synthesis and catalytic methods to streamline the production process. These improvements are critical for scaling up production and ensuring reproducibility in preclinical and clinical studies.

Pharmacological evaluations of this compound have revealed its efficacy in targeting specific enzymes and receptors involved in inflammatory and neurodegenerative pathways. In vitro studies demonstrate its ability to inhibit key enzymes such as phosphodiesterases (PDEs), which are implicated in conditions like Alzheimer's disease and chronic inflammation. Additionally, its selectivity profile suggests minimal off-target effects, a desirable trait for potential therapeutics.

Recent in vivo studies have further validated the therapeutic potential of 2-cyclopentyl-6-ethyl-7-methyl-1,2,4triazolo1,5-apyridin-5-ol. Animal models of neuroinflammation and cognitive impairment have shown significant improvement upon administration of this compound. These findings are supported by biomarker analyses and behavioral assessments, highlighting its potential as a neuroprotective agent.

Despite these promising results, challenges remain in the development of this compound. Issues such as bioavailability, metabolic stability, and long-term safety need to be addressed in future studies. Researchers are exploring formulation strategies, including nanoparticle-based delivery systems, to enhance its pharmacokinetic properties.

In conclusion, 2-cyclopentyl-6-ethyl-7-methyl-1,2,4triazolo1,5-apyridin-5-ol represents a promising candidate for further investigation in the field of medicinal chemistry. Its unique structural features and demonstrated biological activity make it a valuable subject for ongoing and future research. Continued efforts to optimize its properties and elucidate its mechanisms will be crucial for advancing it toward clinical applications.